Cas no 2229149-39-5 (tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2-methylphenylcarbamate
• CAS No: 2229149-39-5
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• CID: 6255660
• PubChem ID: 165621821
• Update Time: 2025-06-12

tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2-methylphenylcarbamate
• EN300-1881539
• tert-butyl N-[5-(2-hydroxy-2-methylpropyl)-2-methylphenyl]carbamate
• 2229149-39-5

• Inchi： 1S/C16H25NO3/c1-11-7-8-12(10-16(5,6)19)9-13(11)17-14(18)20-15(2,3)4/h7-9,19H,10H2,1-6H3,(H,17,18)
• InChI Key： NEYKDHPTAPCVFP-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C=CC(C)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 279.18344366g/mol
• Monoisotopic Mass: 279.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2-methylphenylcarbamate

tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2-methylphenylcarbamate (CAS No. 2229149-39-5): An Overview of a Promising Compound in Pharmaceutical Research

tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2-methylphenylcarbamate (CAS No. 2229149-39-5) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of carbamates, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2-methylphenylcarbamate features a tert-butyl group attached to a carbamate moiety, which is further linked to a substituted phenyl ring. The presence of the hydroxymethyl group on the phenyl ring adds to the compound's complexity and contributes to its specific biological interactions. This structural arrangement is crucial for understanding the compound's pharmacological profile and its potential as a therapeutic agent.

Recent studies have highlighted the anti-inflammatory properties of tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2-methylphenylcarbamate. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that it may have potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2-methylphenylcarbamate has also been investigated for its neuroprotective properties. Preclinical studies using animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The mechanism behind these neuroprotective effects is thought to involve the modulation of oxidative stress and the inhibition of apoptosis in neuronal cells.

The pharmacokinetic profile of tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2-methylphenylcarbamate has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound exhibits good solubility and permeability, which are essential for effective drug delivery. Additionally, it has been found to have a favorable metabolic stability, with minimal degradation by liver enzymes, making it a promising candidate for oral administration.

In terms of safety and toxicity, preliminary studies have indicated that tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2-methylphenylcarbamate is well-tolerated at therapeutic doses. Animal studies have not reported any significant adverse effects, suggesting that it has a wide therapeutic window. However, further clinical trials are necessary to fully evaluate its safety profile in humans.

The clinical development of tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2-methylphenylcarbamate is currently underway, with several Phase I and Phase II trials being conducted to assess its efficacy and safety in various therapeutic indications. Early results from these trials are promising, with patients showing improved symptoms and tolerability compared to placebo or standard treatments.

In conclusion, tert-butyl N-5-(2-hydroxy-2-methylpropyl)-2-methylphenylcarbamate (CAS No. 2229149-39-5) represents a promising compound with significant potential in pharmaceutical research. Its unique chemical structure, coupled with its anti-inflammatory and neuroprotective properties, makes it an attractive candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future use in clinical practice.